N-(3-chloro-4-fluorophenyl)-5-((4-fluorobenzyl)oxy)-4-oxo-1,4-dihydropyridine-2-carboxamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-5-[(4-fluorophenyl)methoxy]-4-oxo-1H-pyridine-2-carboxamide
• InChI: InChI=1S/C19H13ClF2N2O3/c20-14-7-13(5-6-15(14)22)24-19(26)16-8-17(25)18(9-23-16)27-10-11-1-3-12(21)4-2-11/h1-9H,10H2,(H,23,25)(H,24,26)
• InChI Key: GDBFUFMNPFZNNR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1COC2=CNC(=CC2=O)C(=O)NC3=CC(=C(C=C3)F)Cl)F
• Molecular Formula: C19H13ClF2N2O3
• Molecular Weight: 390.8 g/mol

Description

N-(3-chloro-4-fluorophenyl)-5-((4-fluorobenzyl)oxy)-4-oxo-1,4-dihydropyridine-2-carboxamide is a useful research compound. Its molecular formula is C19H13ClF2N2O3 and its molecular weight is 390.77. The purity is usually 95%.
BenchChem offers high-quality N-(3-chloro-4-fluorophenyl)-5-((4-fluorobenzyl)oxy)-4-oxo-1,4-dihydropyridine-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-chloro-4-fluorophenyl)-5-((4-fluorobenzyl)oxy)-4-oxo-1,4-dihydropyridine-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Kinase Inhibition for Cancer Therapy

Research on derivatives closely related to the compound of interest has shown potential in the development of kinase inhibitors, particularly targeting the Met kinase superfamily. These inhibitors have demonstrated efficacy in inhibiting tumor growth in preclinical models, indicating potential applications in cancer therapy. The development of BMS-777607, a selective and orally efficacious inhibitor, highlights the therapeutic promise of these compounds in oncology (Schroeder et al., 2009).

Advanced Material Synthesis

Compounds structurally related to N-(3-chloro-4-fluorophenyl)-5-((4-fluorobenzyl)oxy)-4-oxo-1,4-dihydropyridine-2-carboxamide have been utilized in the synthesis of advanced materials. For instance, aromatic polyamides with flexible main-chain ether linkages exhibit high thermal stability and solubility in polar solvents, making them suitable for various industrial applications. These materials could potentially be used in the production of films, fibers, and other high-performance polymers (Hsiao et al., 2000).

Antimicrobial Activity

Derivatives of the compound have been synthesized and tested for antimicrobial activities. A study on N1-(3-chloro-4-fluorophenyl)-N4-substituted semicarbazone derivatives revealed significant antimicrobial potential against various bacterial and fungal strains. This research indicates the possible use of these compounds in developing new antimicrobial agents (Ahsan et al., 2016).